Cas no 875570-76-6 (3-methoxy-1-methyl-1H-Pyrazole-4-methanol)

3-Methoxy-1-methyl-1H-pyrazole-4-methanol is a versatile pyrazole derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features—a methoxy group at the 3-position and a hydroxymethyl group at the 4-position—enhance its reactivity as a building block for heterocyclic compounds. The compound's stability under standard conditions and compatibility with various coupling reactions make it valuable for constructing complex molecular frameworks. Its methyl substitution at the 1-position further improves solubility in organic solvents, facilitating downstream modifications. This intermediate is particularly useful in the development of biologically active molecules, offering precise functionalization opportunities for researchers in medicinal and industrial chemistry.

3-methoxy-1-methyl-1H-Pyrazole-4-methanol structure

875570-76-6 structure

Product Name:3-methoxy-1-methyl-1H-Pyrazole-4-methanol

CAS No:875570-76-6

MF:C₆H₁₀N₂O₂

MW:142.155801296234

CID:1120176

PubChem ID:11622348

Update Time:2025-10-29

3-methoxy-1-methyl-1H-Pyrazole-4-methanol Chemical and Physical Properties

Names and Identifiers

- 3-methoxy-1-methyl-1H-Pyrazole-4-methanol
- EN300-701347
- (3-methoxy-1-methylpyrazol-4-yl)methanol
- SCHEMBL23925315
- 875570-76-6
- (3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol
- AT14022
- 1-Methyl-3-methoxy-1H-pyrazole-4-methanol
- DB-425043
- 1H-Pyrazole-4-methanol, 3-methoxy-1-methyl-
- Inchi： 1S/C6H10N2O2/c1-8-3-5(4-9)6(7-8)10-2/h3,9H,4H2,1-2H3
- InChI Key： INMQDURGNQFXFO-UHFFFAOYSA-N
- SMILES： O(C)C1C(CO)=CN(C)N=1

Computed Properties

Exact Mass: 142.074227566g/mol
Monoisotopic Mass: 142.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 47.3Å²

3-methoxy-1-methyl-1H-Pyrazole-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-701347-1.0g	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	93%	1g	$0.0	2023-06-06
1PlusChem	1P01C7GG-50mg	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	50mg	$487.00	2024-04-20
1PlusChem	1P01C7GG-100mg	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	100mg	$699.00	2024-04-20
1PlusChem	1P01C7GG-250mg	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	250mg	$971.00	2024-04-20
1PlusChem	1P01C7GG-500mg	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	500mg	$1494.00	2024-04-20
1PlusChem	1P01C7GG-1g	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	1g	$1898.00	2024-04-20
1PlusChem	1P01C7GG-2.5g	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	2.5g	$3662.00	2024-04-20
1PlusChem	1P01C7GG-5g	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	5g	$5388.00	2024-04-20
1PlusChem	1P01C7GG-10g	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	10g	$7960.00	2024-04-20
Aaron	AR01C7OS-50mg	(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanol	875570-76-6	95%	50mg	$498.00	2025-02-09

3-methoxy-1-methyl-1H-Pyrazole-4-methanol Related Literature

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Related Categories

Additional information on 3-methoxy-1-methyl-1H-Pyrazole-4-methanol

Comprehensive Overview of 3-Methoxy-1-methyl-1H-Pyrazole-4-methanol (CAS No. 875570-76-6): Properties, Applications, and Industry Insights

3-Methoxy-1-methyl-1H-Pyrazole-4-methanol (CAS No. 875570-76-6) is a specialized organic compound belonging to the pyrazole derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including a methoxy group and a hydroxymethyl substituent. Its molecular formula, C₆H₁₀N₂O₂, reflects a balanced polarity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for heterocyclic compounds like 3-Methoxy-1-methyl-1H-Pyrazole-4-methanol in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold for designing kinase inhibitors or antimicrobial agents. The compound’s methanol-functionalized pyrazole core allows for further derivatization, aligning with trends in fragment-based drug design (FBDD).

From an industrial perspective, 875570-76-6 is often discussed in forums focusing on green chemistry and sustainable synthesis. A frequent question among chemists is: "How can the production of pyrazole intermediates be optimized to reduce waste?" Innovations such as catalytic methylation and solvent-free reactions are being explored to address this, leveraging the compound’s moderate reactivity.

The agrochemical sector also values 3-Methoxy-1-methyl-1H-Pyrazole-4-methanol for its role in developing crop protection agents. Its structural motifs are found in herbicides targeting enzyme inhibition pathways. With rising global concerns about food security, this application resonates strongly in SEO-driven searches like "pyrazole-based agrochemicals 2024" or "eco-friendly pesticide intermediates."

Analytical characterization of CAS No. 875570-76-6 typically involves NMR spectroscopy (¹H and ¹³C) and mass spectrometry to confirm purity. Suppliers emphasize batch-to-batch consistency, as impurities can affect downstream reactions. Storage recommendations usually include inert atmospheres to preserve the hydroxymethyl group’s integrity—a detail frequently queried in technical databases.

In summary, 3-Methoxy-1-methyl-1H-Pyrazole-4-methanol exemplifies the intersection of medicinal chemistry and industrial applications. Its adaptability to modular synthesis and relevance to biodegradable formulations position it as a compound of enduring interest. Future research may explore its utility in material science, such as polymer precursors or ligand frameworks for catalysis.